(Z)-6-(2-oxopropoxy)-2-(3,4,5-trimethoxybenzylidene)benzofuran-3(2H)-one

• IUPAC Name: (2Z)-6-(2-oxopropoxy)-2-[(3,4,5-trimethoxyphenyl)methylidene]-1-benzofuran-3-one
• InChI: InChI=1S/C21H20O7/c1-12(22)11-27-14-5-6-15-16(10-14)28-17(20(15)23)7-13-8-18(24-2)21(26-4)19(9-13)25-3/h5-10H,11H2,1-4H3/b17-7-
• InChI Key: ZCBKJSGWKBYYDA-IDUWFGFVSA-N
• Canonical SMILES: CC(=O)COC1=CC2=C(C=C1)C(=O)C(=CC3=CC(=C(C(=C3)OC)OC)OC)O2
• Isomeric SMILES: CC(=O)COC1=CC2=C(C=C1)C(=O)/C(=C/C3=CC(=C(C(=C3)OC)OC)OC)/O2
• Molecular Formula: C21H20O7
• Molecular Weight: 384.4 g/mol

Description

(Z)-6-(2-oxopropoxy)-2-(3,4,5-trimethoxybenzylidene)benzofuran-3(2H)-one is a compound that has been extensively studied for its potential applications in scientific research. This compound is a member of the benzofuran family and has been found to have a variety of biochemical and physiological effects. In

Scientific Research Applications

Antioxidant Activity

A novel synthesis method for benzofuran derivatives, including their antioxidant activity, has been developed using a three-component Strecker-type reaction. These compounds exhibit significant DPPH radical scavenging and ferric reducing antioxidant power (FRAP) assays, demonstrating their potential as antioxidants (Ezzatzadeh & Hossaini, 2018).

Phytoremediation

Research on oxybenzone, a widely used UV filter, has shown that plants have the potential to degrade benzophenone-type UV filters through phytoremediation. This is demonstrated by the metabolism of oxybenzone into metabolites in a hairy root culture, suggesting the utility of plants in degrading environmental contaminants (Chen et al., 2016).

Synthesis and Applications

The synthesis and properties of various benzofuran derivatives are extensively studied, focusing on their vibrational and electronic absorption spectra. Such studies are crucial for understanding the photophysical properties of these compounds and their potential applications in materials science (Veeraiah et al., 2012).

Flame Retardance

Benzofuran derivatives have been incorporated into epoxy resins as a reactive flame-retardant, improving the material's flame retardance, glass transition temperature, and thermal stability. This demonstrates the utility of benzofuran derivatives in enhancing the safety and performance of polymeric materials (Wang & Shieh, 1998).